2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide

• IUPAC Name: 2-(1-bromonaphthalen-2-yl)oxy-N-(1,2,4-triazol-4-yl)acetamide
• InChI: InChI=1S/C14H11BrN4O2/c15-14-11-4-2-1-3-10(11)5-6-12(14)21-7-13(20)18-19-8-16-17-9-19/h1-6,8-9H,7H2,(H,18,20)
• InChI Key: SLXCHOZOYOBMTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2Br)OCC(=O)NN3C=NN=C3
• Molecular Formula: C14H11BrN4O2
• Molecular Weight: 347.17 g/mol

Description

2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide, also known as BNTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BNTA is a member of the 1,2,4-triazole family of compounds and is commonly used as a tool compound to study the function of various biological targets.

Mechanism of Action

2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide is a small molecule that binds to specific biological targets and modulates their function. The exact mechanism of action of 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide varies depending on the target being studied, but it generally involves the inhibition or activation of enzymatic activity.
Biochemical and Physiological Effects:
2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide has been shown to have various biochemical and physiological effects depending on the target being studied. For example, 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide has been shown to inhibit the activity of certain kinases that are involved in cancer cell proliferation, while activating other kinases that are involved in neuronal survival. 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide has also been shown to have anti-inflammatory effects by inhibiting the activity of certain phosphatases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide in lab experiments is its high potency and specificity for certain biological targets. This allows researchers to study the function of specific targets in a more precise manner. However, one limitation of using 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide. One area of interest is the development of 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide derivatives with improved potency and selectivity for specific targets. Another area of interest is the use of 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide in combination with other compounds to target multiple pathways involved in disease states. Additionally, 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide could be used as a tool compound to study the function of novel biological targets that have not yet been well characterized.

Scientific Research Applications

2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide has been used as a tool compound in various scientific studies to investigate the function of biological targets such as kinases, phosphatases, and proteases. 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide has also been used to study the role of these targets in various disease states, including cancer, neurodegenerative diseases, and inflammation.